Cas no 1864057-19-1 (2-(Cyclopentylmethyl)piperidine hydrochloride)

• Product Name: 2-(Cyclopentylmethyl)piperidine hydrochloride
• CAS No: 1864057-19-1
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 5710653
• PubChem ID: 86262786
• Update Time: 2025-06-08

2-(Cyclopentylmethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)piperidine hydrochloride
• 2-(cyclopentylmethyl)piperidine;hydrochloride
• AKOS026747466
• F2167-1822
• EN300-240903
• 2-(cyclopentylmethyl)piperidinehydrochloride
• 1864057-19-1
• 2-(Cyclopentylmethyl)piperidine hydrochloride

• Inchi： 1S/C11H21N.ClH/c1-2-6-10(5-1)9-11-7-3-4-8-12-11;/h10-12H,1-9H2;1H
• InChI Key： INFASXOXFBOURH-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1CC1CCCC1

Computed Properties

• Exact Mass: 203.1440774g/mol
• Monoisotopic Mass: 203.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(Cyclopentylmethyl)piperidine hydrochloride

2-(Cyclopentylmethyl)piperidine hydrochloride: A Comprehensive Overview

2-(Cyclopentylmethyl)piperidine hydrochloride (CAS No. 1864057-19-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-2-(cyclopentylmethyl)piperidine hydrochloride, is a chiral molecule with a unique structure that confers it specific biological activities and potential therapeutic applications.

The chemical structure of 2-(Cyclopentylmethyl)piperidine hydrochloride consists of a piperidine ring, which is a six-membered heterocyclic amine, and a cyclopentylmethyl substituent. The presence of the chiral center at the 2-position of the piperidine ring imparts enantiomeric selectivity, making it a valuable candidate for drug development. The hydrochloride salt form enhances its solubility and stability, which are crucial for pharmaceutical formulations.

Recent studies have highlighted the potential of 2-(Cyclopentylmethyl)piperidine hydrochloride in various therapeutic areas. One notable application is its use as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as nicotinic acetylcholine receptors (nAChRs), which play a critical role in cognitive function and neurodegenerative diseases.

In preclinical studies, 2-(Cyclopentylmethyl)piperidine hydrochloride has demonstrated promising effects in improving cognitive function and memory in animal models of Alzheimer's disease. These findings suggest that it may have potential as a cognitive enhancer or neuroprotective agent. Additionally, its ability to modulate nAChRs has led to investigations into its potential for treating other CNS disorders, such as schizophrenia and attention deficit hyperactivity disorder (ADHD).

Beyond its CNS applications, 2-(Cyclopentylmethyl)piperidine hydrochloride has also shown potential in pain management. Studies have indicated that it can exert analgesic effects by interacting with specific pain pathways, potentially offering a new approach to pain relief without the side effects associated with traditional opioids.

The pharmacokinetic properties of 2-(Cyclopentylmethyl)piperidine hydrochloride have been extensively studied to optimize its therapeutic use. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. The compound's metabolism and excretion pathways have been characterized, providing valuable insights for drug development and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Cyclopentylmethyl)piperidine hydrochloride in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.

In addition to its therapeutic potential, 2-(Cyclopentylmethyl)piperidine hydrochloride has also been explored for its use as a research tool. Its selective interaction with specific receptors makes it a valuable probe for studying receptor function and signaling pathways in both basic and applied research settings.

The synthesis of 2-(Cyclopentylmethyl)piperidine hydrochloride involves several steps, including the formation of the piperidine ring and the introduction of the cyclopentylmethyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for both research and pharmaceutical applications.

In conclusion, 2-(Cyclopentylmethyl)piperidine hydrochloride (CAS No. 1864057-19-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full range of applications and contribute to the advancement of medicinal chemistry and pharmaceutical science.